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Compound of Interest

Compound Name: Methyl 4-hydroxybut-2-ynoate

Cat. No.: B1296378

Technical Data Sheet: Methyl 4-hydroxybut-2-
ynhoate

For Researchers, Scientists, and Drug Development Professionals

This document provides core technical specifications for Methyl 4-hydroxybut-2-ynoate, a
chemical compound of interest in various research and development applications. The data
herein is compiled from verified chemical databases to ensure accuracy and reliability for
professional use.

Chemical Identity and Properties

Methyl 4-hydroxybut-2-ynoate is an organic compound classified as an ester and an alcohol.
Its structure consists of a four-carbon chain containing a carbon-carbon triple bond (an alkyne),
a terminal hydroxyl group, and a methyl ester group.
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Property Value Source
Molecular Formula C5H603 [1112]
Molecular Weight 114.10 g/mol [1]
Alternate Molecular Weight 114.1 g/mol

Alternate Molecular Weight 114.0993 [2]

CAS Number 31555-05-2 [2]
IUPAC Name methyl 4-hydroxybut-2-ynoate [1]
Physical Form Solid, semi-solid, or liquid [2]

Note on Methodologies and Visualizations:

Detailed experimental protocols for the synthesis or analysis of Methyl 4-hydroxybut-2-
ynoate are not provided in this document. Researchers should consult peer-reviewed scientific
literature for specific experimental procedures.

As a language model, | am unable to generate diagrams, including those using the DOT
language for Graphviz. For visualization of chemical structures, signaling pathways, or
experimental workflows, specialized chemical drawing software or diagramming tools are
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Methyl 4-hydroxybut-2-ynoate" molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1296378#methyl-4-hydroxybut-2-ynoate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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